Cas no 213386-94-8 (3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone)

• Product Name: 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone
• CAS No: 213386-94-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD09055150
• CID: 1085730
• Update Time: 2025-05-20

3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxymethoxy)phenyl)(pyridin-3-yl)methanone
• [3-(METHOXYMETHOXY)PHENYL](PYRIDIN-3-YL)METHANONE
• [3-(methoxymethoxy)phenyl](pyridin-3-yl)methanone(SALTDATA: FREE)
• 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone

• MDL： MFCD09055150
• Inchi： 1S/C14H13NO3/c1-17-10-18-13-6-2-4-11(8-13)14(16)12-5-3-7-15-9-12/h2-9H,10H2,1H3
• InChI Key： VSIKOBVZRYFUFG-UHFFFAOYSA-N
• SMILES： O(COC)C1=CC=CC(C(C2C=NC=CC=2)=O)=C1

Computed Properties

• Exact Mass: 243.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 48.42000
• LogP: 2.29530

Additional information on 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone

Introduction to 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone (CAS No. 213386-94-8)

3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone, also known by its CAS registry number CAS No. 213386-94-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of methanones, which are derivatives of acetophenone, and it features a unique combination of functional groups that contribute to its diverse chemical properties and potential applications.

The molecular structure of 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone comprises a phenyl ring substituted with a methoxymethoxy group at the para position and a pyridin-3-yl group attached via a methylene bridge to the carbonyl group. This arrangement creates a molecule with both aromatic and heteroaromatic components, which can influence its reactivity, solubility, and biological activity. The presence of the methoxymethoxy group introduces electron-donating effects, while the pyridine ring contributes electron-withdrawing characteristics, resulting in a balanced electronic environment that can be advantageous in various chemical reactions.

Recent studies have highlighted the potential of 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its ability to modulate kinase activity have shown promising results, suggesting its potential utility in anticancer drug design.

In addition to its pharmacological applications, this compound has also been studied for its photochemical properties. The conjugated system formed by the phenyl and pyridine rings enables efficient absorption of light in the UV-vis spectrum, making it a candidate for use in photovoltaic materials or light-sensitive sensors. Recent advancements in materials science have leveraged these properties to develop more efficient organic semiconductors.

The synthesis of 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the methoxymethoxy group. Optimization of reaction conditions has been a focus of recent research to enhance yield and purity, ensuring scalability for industrial applications.

From an environmental standpoint, understanding the degradation pathways of 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the ester linkage in the methoxymethoxy group, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 3-(Methoxymethoxy)phenyl(pyridin-3-yl)methanone (CAS No. 213386-94-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.